Cas no 1805250-35-4 (3-Amino-6-bromo-2-(trifluoromethyl)benzonitrile)

• Product Name: 3-Amino-6-bromo-2-(trifluoromethyl)benzonitrile
• CAS No: 1805250-35-4
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4617858
• Update Time: 2025-05-20

3-Amino-6-bromo-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-cyano-2-(trifluoromethyl)aniline
• Benzonitrile, 3-amino-6-bromo-2-(trifluoromethyl)-
• 3-Amino-6-bromo-2-(trifluoromethyl)benzonitrile

• Inchi： 1S/C8H4BrF3N2/c9-5-1-2-6(14)7(4(5)3-13)8(10,11)12/h1-2H,14H2
• InChI Key： XTQNCDURNQDQJN-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(Br)C=CC(N)=C1C(F)(F)F

Computed Properties

• Exact Mass: 263.951
• Monoisotopic Mass: 263.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Amino-6-bromo-2-(trifluoromethyl)benzonitrile

Recent Advances in the Study of 3-Amino-6-bromo-2-(trifluoromethyl)benzonitrile (CAS: 1805250-35-4)

3-Amino-6-bromo-2-(trifluoromethyl)benzonitrile (CAS: 1805250-35-4) is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug discovery. Recent studies have explored its utility as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

One of the key areas of interest in recent research has been the role of 3-Amino-6-bromo-2-(trifluoromethyl)benzonitrile as a building block for the synthesis of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The trifluoromethyl group in this compound enhances its metabolic stability and binding affinity to target proteins, making it a valuable scaffold for drug development. Recent studies have demonstrated its efficacy in inhibiting specific kinases, such as EGFR and VEGFR, which are prominent targets in oncology.

In addition to its applications in kinase inhibition, 3-Amino-6-bromo-2-(trifluoromethyl)benzonitrile has also been investigated for its potential in other therapeutic areas. For instance, researchers have explored its use in the design of antimicrobial agents, leveraging the electron-withdrawing properties of the trifluoromethyl group to enhance the compound's reactivity and biological activity. Preliminary studies have shown promising results against bacterial and fungal pathogens, highlighting its versatility as a pharmacophore.

The synthesis of 3-Amino-6-bromo-2-(trifluoromethyl)benzonitrile has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline the production process, reducing reaction times and minimizing byproduct formation. These advancements have facilitated the large-scale production of the compound, enabling further preclinical and clinical investigations.

Despite its promising potential, challenges remain in the development of 3-Amino-6-bromo-2-(trifluoromethyl)benzonitrile-based therapeutics. Issues such as solubility, bioavailability, and off-target effects need to be addressed to fully harness its therapeutic benefits. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations and optimize the compound's pharmacokinetic and pharmacodynamic properties.

In conclusion, 3-Amino-6-bromo-2-(trifluoromethyl)benzonitrile (CAS: 1805250-35-4) represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural features and biological activity make it a promising candidate for the development of novel therapeutics. Continued research and innovation in this area are expected to yield significant advancements in drug discovery and development, offering new treatment options for various diseases.